Cas no 64169-39-7 (5-Bromodescyano Citalopram)

• Product Name: 5-Bromodescyano Citalopram
• CAS No: 64169-39-7
• MF: C₁₉H₂₁BrFNO
• MW: 378.278548002243
• CID: 1059806
• Update Time: 2025-11-01

5-Bromodescyano Citalopram Chemical and Physical Properties

Names and Identifiers

• 5-Bromodescyano Citalopram
• 3-(5-bromo-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl)-N,N-dimethylpropan-1-amine
• 3-[5-bromo-1-(4-fluorophenyl)-3H-2-benzofuran-1-yl]-N,N-dimethylpropan-1-amine

• Inchi： 1S/C19H21BrFNO/c1-22(2)11-3-10-19(15-4-7-17(21)8-5-15)18-9-6-16(20)12-14(18)13-23-19/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key： WOLPGGGWZDXCNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)COC2(C1C=CC(=CC=1)F)CCCN(C)C

Computed Properties

• Exact Mass: 377.07900

Experimental Properties

• PSA: 12.47000
• LogP: 4.70380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 5-Bromodescyano Citalopram

Recent Advances in the Study of 5-Bromodescyano Citalopram (CAS: 64169-39-7)

5-Bromodescyano Citalopram (CAS: 64169-39-7) is a derivative of the widely used antidepressant citalopram, which belongs to the selective serotonin reuptake inhibitor (SSRI) class. Recent studies have focused on its potential as a pharmacological tool and its unique biochemical properties. This research brief aims to summarize the latest findings regarding the synthesis, mechanism of action, and potential therapeutic applications of 5-Bromodescyano Citalopram.

Recent synthetic approaches to 5-Bromodescyano Citalopram have emphasized improved yield and purity, leveraging advanced catalytic methods and green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed bromination step that significantly enhances the efficiency of the synthesis process. This advancement is critical for scaling up production for further preclinical and clinical studies.

In terms of pharmacological activity, 5-Bromodescyano Citalopram has shown a distinct binding profile compared to its parent compound. Research indicates that it exhibits higher selectivity for the serotonin transporter (SERT), with reduced off-target effects on other monoamine transporters. This specificity could translate into a improved therapeutic window, particularly for patients who experience adverse effects with conventional SSRIs.

Recent in vitro and in vivo studies have explored the compound's potential beyond depression treatment. A 2024 study in Neuropharmacology reported that 5-Bromodescyano Citalopram may have neuroprotective effects in models of neurodegenerative diseases, possibly due to its modulation of serotonin-mediated signaling pathways. These findings open new avenues for research into its application in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in the development of 5-Bromodescyano Citalopram as a therapeutic agent. Pharmacokinetic studies highlight its relatively short half-life in plasma, necessitating further structural modifications or formulation strategies to improve its bioavailability. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile before clinical trials can be initiated.

In conclusion, 5-Bromodescyano Citalopram represents an exciting area of research in the field of neuropharmacology. Its unique properties and potential applications warrant continued investigation, with particular attention to optimizing its pharmacological profile and exploring its therapeutic potential in various neurological disorders. Future studies should focus on addressing the current limitations while capitalizing on its distinct advantages over existing SSRIs.